![molecular formula C24H26N2O3 B248520 1-(2,5-Dimethoxybenzyl)-4-(1-naphthoyl)piperazine](/img/structure/B248520.png)
1-(2,5-Dimethoxybenzyl)-4-(1-naphthoyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2,5-Dimethoxybenzyl)-4-(1-naphthoyl)piperazine, also known as 25B-NBOMe, is a synthetic hallucinogenic drug that belongs to the phenethylamine and substituted amphetamine classes. It is a potent agonist of the 5-HT2A receptor, which is responsible for the hallucinogenic effects of the drug. 25B-NBOMe has gained popularity in recent years due to its potent effects and easy availability on the black market.
Mechanism of Action
The mechanism of action of 1-(2,5-Dimethoxybenzyl)-4-(1-naphthoyl)piperazine is similar to that of other hallucinogenic drugs. It acts as a potent agonist of the 5-HT2A receptor, which is responsible for the hallucinogenic effects of the drug. The activation of the 5-HT2A receptor leads to an increase in serotonin levels in the brain, which is responsible for the altered perception and hallucinations experienced by users.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are similar to those of other hallucinogenic drugs. Users may experience altered perception, hallucinations, and changes in mood and thought processes. The drug may also cause physical symptoms such as increased heart rate, dilated pupils, and increased blood pressure.
Advantages and Limitations for Lab Experiments
The use of 1-(2,5-Dimethoxybenzyl)-4-(1-naphthoyl)piperazine in lab experiments has several advantages and limitations. One advantage is that it is a potent agonist of the 5-HT2A receptor, which makes it useful for studying the neurochemical mechanisms underlying hallucinogenic drugs. However, the use of this compound in lab experiments is limited by its potency and potential for toxicity. Researchers must take precautions to ensure the safety of lab personnel and animals when working with this drug.
Future Directions
There are several future directions for research on 1-(2,5-Dimethoxybenzyl)-4-(1-naphthoyl)piperazine. One area of research is the development of new drugs that target the 5-HT2A receptor for the treatment of mental health disorders such as depression and anxiety. Another area of research is the development of safer and more effective methods for synthesizing this compound and other hallucinogenic drugs. Additionally, more research is needed to understand the long-term effects of this compound use on the brain and body.
Conclusion
This compound is a potent hallucinogenic drug that has gained popularity in recent years. Its use in scientific research has allowed researchers to gain a better understanding of the neurochemical mechanisms underlying hallucinogenic drugs. However, the use of this compound is limited by its potency and potential for toxicity. Further research is needed to understand the long-term effects of this compound use and to develop safer and more effective methods for synthesizing and using hallucinogenic drugs.
Synthesis Methods
The synthesis of 1-(2,5-Dimethoxybenzyl)-4-(1-naphthoyl)piperazine involves several steps, including the condensation of 2,5-dimethoxybenzaldehyde with 1-naphthylamine to form the intermediate 2,5-dimethoxybenzyl-1-naphthylamine. This intermediate is then reacted with piperazine in the presence of a catalyst to form the final product, this compound. The synthesis of this compound requires advanced knowledge of organic chemistry and is not recommended for non-professionals.
Scientific Research Applications
1-(2,5-Dimethoxybenzyl)-4-(1-naphthoyl)piperazine has been used in scientific research to study the mechanism of action of hallucinogenic drugs. It is a potent agonist of the 5-HT2A receptor, which is responsible for the hallucinogenic effects of the drug. The use of this compound in scientific research has allowed researchers to gain a better understanding of the neurochemical mechanisms underlying hallucinogenic drugs.
properties
Molecular Formula |
C24H26N2O3 |
---|---|
Molecular Weight |
390.5 g/mol |
IUPAC Name |
[4-[(2,5-dimethoxyphenyl)methyl]piperazin-1-yl]-naphthalen-1-ylmethanone |
InChI |
InChI=1S/C24H26N2O3/c1-28-20-10-11-23(29-2)19(16-20)17-25-12-14-26(15-13-25)24(27)22-9-5-7-18-6-3-4-8-21(18)22/h3-11,16H,12-15,17H2,1-2H3 |
InChI Key |
XSTUXIJZSLIHKI-UHFFFAOYSA-N |
SMILES |
COC1=CC(=C(C=C1)OC)CN2CCN(CC2)C(=O)C3=CC=CC4=CC=CC=C43 |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)CN2CCN(CC2)C(=O)C3=CC=CC4=CC=CC=C43 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.